Cas no 45322-31-4 (2-Butenedioic acid(2E)-, 1,4-didocosyl ester)

• Product Name: 2-Butenedioic acid(2E)-, 1,4-didocosyl ester
• CAS No: 45322-31-4
• MF: C₄₈H₉₂O₄
• MW: 733.241696357727
• CID: 329620
• PubChem ID: 6365474
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, 1,4-didocosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, 1,4-didocosyl ester
• didocosyl but-2-enedioate
• didocosyl fumarate
• NS00058560
• STDUJGRYOCDXBT-VGFSZAGXSA-N
• 2-BUTENEDIOIC ACID (2E)-, DIDOCOSYL ESTER
• di-n-docosyl fumarate
• Q27252471
• dibehenyl fumarate
• 2-BUTENEDIOIC ACID (2E)-, 1,4-DIDOCOSYL ESTER
• 2-BUTENEDIOIC ACID (E)-, DIDOCOSYL ESTER
• UNII-1IZ2U11X1E
• MARRIX 222
• 45322-31-4
• DTXSID001316165
• SCHEMBL357422
• SCHEMBL357423
• EINECS 256-234-0
• di-behenyl fumarate
• DIBEHENYL FUMARATE [INCI]
• 1IZ2U11X1E

• Inchi： 1S/C48H92O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-45-51-47(49)43-44-48(50)52-46-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-44H,3-42,45-46H2,1-2H3/b44-43+
• InChI Key： STDUJGRYOCDXBT-VGFSZAGXSA-N
• SMILES： O(C(/C=C/C(=O)OCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 732.69956141g/mol
• Monoisotopic Mass: 732.69956141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 46
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.2
• Topological Polar Surface Area: 52.6Ų